Cas no 70517-24-7 (1,4-dioxane,2,3-bis(methylene)-)

• Product Name: 1,4-dioxane,2,3-bis(methylene)-
• CAS No: 70517-24-7
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 862800
• PubChem ID: 144437
• Update Time: 2025-04-19

1,4-dioxane,2,3-bis(methylene)- Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxane,2,3-bis(methylene)-
• 2,3-dimethylidene-1,4-dioxane
• 70517-24-7
• SCHEMBL12643175
• 1,4-Dioxane, 2,3-bis(methylene)-
• 2,3-Dimethylene-1,4-dioxane
• DTXSID60220787

• Inchi： 1S/C6H8O2/c1-5-6(2)8-4-3-7-5/h1-4H2
• InChI Key： BMNHEIVPVHWGCJ-UHFFFAOYSA-N
• SMILES： O1C(=C)C(=C)OCC1

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes